![molecular formula C23H23N3O2S B4056951 2-methyl-4-[4-(methylthio)phenyl]-5-oxo-N-3-pyridinyl-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide](/img/structure/B4056951.png)
2-methyl-4-[4-(methylthio)phenyl]-5-oxo-N-3-pyridinyl-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide
Overview
Description
2-methyl-4-[4-(methylthio)phenyl]-5-oxo-N-3-pyridinyl-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide is a useful research compound. Its molecular formula is C23H23N3O2S and its molecular weight is 405.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 405.15109816 g/mol and the complexity rating of the compound is 722. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Antibacterial and Antifungal Activities
A study on pyridoquinolone derivatives, which are structurally related to quinoline compounds, demonstrated significant antibacterial and antifungal properties. These derivatives showed activity against various microorganisms such as E. coli, P. aeruginosa, S. aureus, S. pyogenes, C. albicans, A. niger, and A. clavatus. This suggests potential applications of the compound in developing new antimicrobial agents (Patel & Pathak, 2012).
Diuretic Properties and Hypertension Treatment
Another research explored the diuretic properties of quinoline derivatives, specifically highlighting their application in treating hypertension. The study found two polymorphic modifications of a quinoline derivative with strong diuretic effects, suggesting potential therapeutic uses for managing blood pressure (Shishkina et al., 2018).
Anticancer Activity
Several studies have investigated the anticancer potential of quinoline derivatives. For instance, thieno[2,3-b]pyridine and furo[2,3-b]pyridine derivatives have been synthesized and tested for their antiproliferative activity against the NCI-60 cell lines, with some compounds displaying significant activity against melanoma and breast cancer cell lines (Hung et al., 2014).
Cardiovascular Activity
Research on difluoro-substituted hexahydroquinoline derivatives has shown promising results in cardiovascular studies. These derivatives exhibit calcium channel antagonist activity, suggesting their potential use in developing treatments for cardiovascular diseases (Gupta & Misra, 2008).
Electrocatalytic Activity
Metal(II) complexes based on quinoline derivatives have been synthesized and shown to act as effective electrocatalysts for the degradation of organic dyes like methyl orange. This indicates possible applications in environmental cleanup and wastewater treatment processes (Gong et al., 2014).
Properties
IUPAC Name |
2-methyl-4-(4-methylsulfanylphenyl)-5-oxo-N-pyridin-3-yl-4,6,7,8-tetrahydro-1H-quinoline-3-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23N3O2S/c1-14-20(23(28)26-16-5-4-12-24-13-16)21(15-8-10-17(29-2)11-9-15)22-18(25-14)6-3-7-19(22)27/h4-5,8-13,21,25H,3,6-7H2,1-2H3,(H,26,28) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KYPNACKFZGOYQR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(C2=C(N1)CCCC2=O)C3=CC=C(C=C3)SC)C(=O)NC4=CN=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23N3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
405.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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